![molecular formula C6H4Cl2O4S B1293886 3,5-Dichloro-4-hydroxybenzenesulfonic acid CAS No. 25319-98-6](/img/structure/B1293886.png)
3,5-Dichloro-4-hydroxybenzenesulfonic acid
Overview
Description
3,5-Dichloro-4-hydroxybenzenesulfonic acid (DCFH-DA) is a widely used fluorescent probe used in scientific research. It is a derivative of the naturally occurring compound hydroxybenzenesulfonic acid and can be synthesized in a variety of different ways. DCFH-DA is used to measure oxidative stress in cells, as well as to study the effects of various compounds on cellular processes. It is also used to measure the activity of various enzymes, as well as to study the effects of various drugs on cellular processes.
Scientific Research Applications
Chromogenic Detection in Clinical Chemistry
3,5-Dichloro-4-hydroxybenzenesulfonic acid has been used as part of a chromogenic detection system in clinical chemistry. Fossati et al. (2010) reported its application in an enzymatic assay for uric acid in serum and urine. The chromogenic system they developed, which combined this compound with 4-aminophenazone, provided a direct method for assaying uric acid in biological fluids. This system was noted for its reliability, simplicity, and suitability for both manual and automated procedures (Fossati & Prencipe, 2010).
Use in Analytical Chemistry
In analytical chemistry, this compound has been utilized in various studies. For instance, Kiranas et al. (1993) explored the kinetics and mechanism of reactions involving this compound in the presence of hydrogen peroxide, developing a spectrophotometric method for determining H2O2 in human serum (Kiranas, Tzouwara-Karayanni & Karayannis, 1993). Additionally, Fossati and Prencipe (1982) mentioned its use in a colorimetric procedure for serum triglycerides determination, highlighting its high absorptivity and suitability for automation (Fossati & Prencipe, 1982).
Potential in Organic Synthesis
The compound has shown potential in organic synthesis as well. For example, Ritmaleni et al. (2013) investigated the reduction of 3,5-dicholo-4-hydroxybenzoic acid, leading to the formation of bis(3,5-dichloro-4-hydroxyphenyl)methane, a product of interest for further applications (Ritmaleni, Notario & Yuliatun, 2013).
Applications in Material Sciences
In the field of material sciences, this compound has been used for various purposes. Mu (2008) synthesized Poly(aniline-co-2-amino-4-hydroxybenzenesulfonic acid) through electrochemical copolymerization, which demonstrated excellent redox activity and conductivity across a wide pH range, suggesting potential use in sensing applications (Mu, 2008).
Additional Research Areas
Furthermore, other research areas include its application in hydrogen bonding studies (Smith, Wermuth & Healy, 2005), electrochemical degradation studies (Pacheco et al., 2011), and in the synthesis of molecular crystals with nonlinear optical properties (Bryndal et al., 2014) (Smith, Wermuth & Healy, 2005), (Pacheco, Santos, Ciríaco & Lopes, 2011), (Bryndal, Ledoux-Rak, Lis & Ratajczak, 2014).
Mechanism of Action
Target of Action
The primary target of 3,5-Dichloro-4-hydroxybenzenesulfonic acid is peroxidase , an enzyme that plays a crucial role in various biological processes .
Mode of Action
This compound interacts with its target, peroxidase, in the presence of 4-aminoantipyrine (4-AAP) and hydrogen peroxide (H2O2). This interaction is used for chromogenic quantitation of peroxidase in coupled enzymatic reactions .
Biochemical Pathways
The compound is involved in the peroxidase-catalyzed reaction pathway. In this pathway, this compound, along with 4-AAP and H2O2, participates in a series of reactions that lead to the generation of a colored product. This product is then quantified to measure the activity of peroxidase .
Result of Action
The action of this compound results in the generation of a colored product in the presence of peroxidase, 4-AAP, and H2O2. This color change is used to quantify the activity of peroxidase, providing a measure of the enzyme’s function in the biological system .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the pH and temperature of the reaction environment can affect the efficiency of the enzymatic reaction. Moreover, the presence of other substances, such as inhibitors or activators of peroxidase, can also impact the compound’s efficacy .
Biochemical Analysis
Biochemical Properties
3,5-Dichloro-4-hydroxybenzenesulfonic acid plays a significant role in biochemical reactions, particularly in the quantification of hydrogen peroxide. It interacts with enzymes such as horseradish peroxidase, which catalyzes the conversion of hydrogen peroxide and this compound to a colored product. This interaction is crucial for various analytical assays, including those used to measure the concentration of hydrogen peroxide in biological samples .
Cellular Effects
The effects of this compound on cellular processes are diverse. It influences cell function by participating in oxidative reactions, which can impact cell signaling pathways and gene expression. For instance, the compound’s role in hydrogen peroxide quantification can indirectly affect cellular metabolism by providing insights into oxidative stress levels within cells .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with enzymes like horseradish peroxidase. This binding facilitates the conversion of hydrogen peroxide into a detectable colored product, which is essential for various biochemical assays. The compound’s ability to participate in such reactions highlights its importance in enzyme-mediated processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the stability and degradation of this compound are critical factors. The compound is generally stable under standard laboratory conditions, but its long-term effects on cellular function can vary. Studies have shown that prolonged exposure to the compound can lead to changes in cellular metabolism and oxidative stress levels .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, the compound is generally well-tolerated and does not exhibit significant toxic effects. At higher doses, it can induce oxidative stress and potentially lead to adverse effects on cellular function. These dosage-dependent effects are crucial for determining the safe and effective use of the compound in research and clinical applications .
Metabolic Pathways
This compound is involved in metabolic pathways related to oxidative stress and hydrogen peroxide metabolism. It interacts with enzymes such as horseradish peroxidase, which plays a key role in the detoxification of hydrogen peroxide. This interaction is essential for maintaining cellular redox balance and preventing oxidative damage .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound’s ability to localize in specific cellular compartments can affect its overall activity and function. Understanding these transport mechanisms is important for optimizing the compound’s use in biochemical assays .
Subcellular Localization
This compound is primarily localized in cellular compartments where oxidative reactions occur. Its subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. This localization is crucial for the compound’s activity and effectiveness in biochemical assays .
properties
IUPAC Name |
3,5-dichloro-4-hydroxybenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2O4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGDCAFRJYQICAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)O)Cl)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70179959 | |
Record name | 3,5-Dichloro-4-hydroxybenzenesulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70179959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25319-98-6 | |
Record name | 3,5-Dichloro-4-hydroxybenzenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25319-98-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Dichloro-4-hydroxybenzenesulphonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025319986 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 25319-98-6 | |
Source | DTP/NCI | |
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Record name | 3,5-Dichloro-4-hydroxybenzenesulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70179959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dichloro-4-hydroxybenzenesulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.561 | |
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Record name | 3,5-Dichloro-4-hydroxybenzenesulfonic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VR736EB8ED | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How was 3,5-Dichloro-4-hydroxybenzenesulfonic acid identified as a persistent pollutant in the study?
A1: The research utilized a novel analytical approach to identify unknown pollutants in water sources []. Instead of focusing on "known unknowns," the researchers employed liquid chromatography and full scan tandem mass spectrometry. They specifically targeted chlorinated compounds by scanning for precursor ions of m/z 35 and m/z 37, indicative of chlorine presence. This strategy led to the detection of this compound in Chicago River branches and wastewater effluent, highlighting its persistence in the environment [].
Q2: What analytical techniques were crucial in confirming the identity of this compound?
A2: Confirmation of the unknown compound's identity involved comparing its mass spectrometry data (accurate mass and product ion determination) and retention time with analytical standards possessing the same empirical formula []. This rigorous approach ensured the accurate identification of this compound within the complex water samples.
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